Cas no 161554-62-7 ((3Z)-3-(phenylimino)-3H-benzofchromene-2-carboxamide)

• Product Name: (3Z)-3-(phenylimino)-3H-benzofchromene-2-carboxamide
• CAS No: 161554-62-7
• MF: C₂₀H₁₄N₂O₂
• MW: 314.337364673615
• CID: 5948849
• PubChem ID: 747762
• Update Time: 2025-05-20

(3Z)-3-(phenylimino)-3H-benzofchromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-(phenylimino)-3H-benzofchromene-2-carboxamide
• (Z)-3-(phenylimino)-3H-benzo[f]chromene-2-carboxamide
• 3H-Naphtho[2,1-b]pyran-2-carboxamide, 3-(phenylimino)-
• 161554-62-7
• SR-01000400216
• (3Z)-3-(phenylimino)-3H-benzo[f]chromene-2-carboxamide
• AKOS001620127
• SR-01000400216-1
• 3-phenyliminobenzo[f]chromene-2-carboxamide
• F0920-0196
• Oprea1_738184

• Inchi： 1S/C20H14N2O2/c21-19(23)17-12-16-15-9-5-4-6-13(15)10-11-18(16)24-20(17)22-14-7-2-1-3-8-14/h1-12H,(H2,21,23)
• InChI Key： JNJOLYKPIAORPJ-UHFFFAOYSA-N
• SMILES： C12=CC=C3C(=C1C=C(C(N)=O)C(=NC1=CC=CC=C1)O2)C=CC=C3

Computed Properties

• Exact Mass: 314.105527694g/mol
• Monoisotopic Mass: 314.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 581.1±60.0 °C(Predicted)
• pka: 12.91±0.20(Predicted)

Additional information on (3Z)-3-(phenylimino)-3H-benzofchromene-2-carboxamide

(3Z)-3-(phenylimino)-3H-benzofchromene-2-carboxamide (CAS No. 161554-62-7): A Comprehensive Overview of Its Properties and Applications

The compound (3Z)-3-(phenylimino)-3H-benzofchromene-2-carboxamide, identified by its CAS No. 161554-62-7, is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and materials science. This compound belongs to the benzofuran family, characterized by a fused benzene and furan ring system, which imparts distinctive electronic and optical properties. The presence of the phenylimino and carboxamide functional groups further enhances its versatility, making it a subject of interest for researchers exploring novel fluorescent dyes, pharmaceutical intermediates, and organic semiconductors.

In recent years, the demand for high-performance organic materials has surged, driven by advancements in optoelectronics and biomedical imaging. The (3Z)-3-(phenylimino)-3H-benzofchromene-2-carboxamide compound has been investigated for its potential applications in organic light-emitting diodes (OLEDs) due to its luminescent properties. Its ability to absorb and emit light in the visible spectrum makes it a promising candidate for display technologies and sensing applications. Additionally, its photostability and solubility in common organic solvents further broaden its utility in industrial and academic research.

The synthesis of CAS No. 161554-62-7 typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers have optimized these methods to achieve high yields and purity, which are critical for its application in drug discovery and material science. The compound's molecular structure has been extensively characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography, confirming its Z-configuration and planar geometry.

One of the most intriguing aspects of (3Z)-3-(phenylimino)-3H-benzofchromene-2-carboxamide is its potential role in biomedical research. Preliminary studies suggest that derivatives of this compound may exhibit bioactivity against certain enzymatic targets, sparking interest in its use as a scaffold for drug development. While further in vitro and in vivo studies are needed, the compound's low cytotoxicity and structural tunability make it a valuable candidate for medicinal chemistry.

From an environmental perspective, the compound's biodegradability and low ecotoxicity have been subjects of investigation. As industries increasingly prioritize green chemistry principles, the development of sustainable synthetic routes for CAS No. 161554-62-7 has gained traction. Researchers are exploring catalyst-free and solvent-free methodologies to minimize waste and energy consumption, aligning with global efforts to reduce the carbon footprint of chemical production.

In the context of intellectual property, several patents have been filed related to the applications of (3Z)-3-(phenylimino)-3H-benzofchromene-2-carboxamide, particularly in the fields of electronic devices and therapeutic agents. This underscores the commercial potential of the compound and its derivatives. Companies specializing in fine chemicals and custom synthesis have begun offering CAS No. 161554-62-7 as a research-grade material, catering to the growing demand from academic and industrial laboratories.

For researchers seeking to explore the properties of (3Z)-3-(phenylimino)-3H-benzofchromene-2-carboxamide, it is essential to consider its storage conditions and handling precautions. The compound should be stored in a cool, dry place, away from direct sunlight and moisture, to maintain its stability. Proper personal protective equipment (PPE), such as gloves and goggles, is recommended when handling the material to ensure safety.

In conclusion, CAS No. 161554-62-7 represents a fascinating example of how molecular design can yield compounds with diverse applications. Its unique chemical structure, combined with its optical and biological properties, positions it as a valuable tool for innovation in multiple scientific disciplines. As research continues to uncover new possibilities for this compound, its role in advancing technology and healthcare is likely to expand, making it a noteworthy subject for future studies.